Cas no 1806681-49-1 (Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate
• CAS No: 1806681-49-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 4957695
• Update Time: 2025-07-18

Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate

• Inchi： 1S/C14H18O4/c1-4-17-13-9-12(14(16)18-5-2)7-6-11(13)8-10(3)15/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： AHTLHFHLFLEVOA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)OCC)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate

Recent Advances in the Study of Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate (CAS: 1806681-49-1) in Chemical Biology and Pharmaceutical Research

Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate (CAS: 1806681-49-1) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its unique molecular structure featuring both ethoxy and oxopropyl functional groups, has demonstrated promising biological activities in preliminary studies. Recent literature highlights its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer applications. The compound's structural features suggest possible interactions with key biological targets, making it a subject of intensive investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate derivatives. The study employed a structure-activity relationship (SAR) approach to modify various functional groups while maintaining the core benzoate structure. Results indicated that certain derivatives exhibited potent inhibitory effects on COX-2 enzyme activity, with IC50 values in the low micromolar range. This finding suggests potential applications in developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

Further investigations into the mechanism of action revealed that Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate and its analogs can modulate cellular signaling pathways involved in inflammation and cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that these compounds interfere with NF-κB signaling, a critical pathway in both inflammatory responses and cancer progression. The researchers utilized molecular docking studies to predict binding interactions between the compound and key protein targets, providing valuable insights for future drug design efforts.

The pharmacokinetic properties of Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2023) examined the compound's metabolic stability and membrane permeability using in vitro models. Results showed favorable absorption characteristics and moderate metabolic stability, suggesting potential for oral bioavailability. However, the studies also identified specific metabolic soft spots that could be addressed through structural modifications to improve drug-like properties.

Emerging applications of Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate extend beyond traditional small-molecule drug development. A 2024 study in ACS Chemical Biology reported its use as a building block for PROTAC (proteolysis targeting chimera) molecules. Researchers successfully incorporated the compound into heterobifunctional degraders targeting oncogenic proteins, demonstrating proof-of-concept for this innovative therapeutic approach. This application capitalizes on the compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties.

Ongoing research continues to explore the full potential of Ethyl 3-ethoxy-4-(2-oxopropyl)benzoate in pharmaceutical development. Current challenges include optimizing selectivity against off-target effects and improving metabolic stability while maintaining desired biological activities. Future directions may involve combinatorial chemistry approaches to generate diverse libraries of derivatives for high-throughput screening against various disease targets. The compound's versatility and demonstrated biological activities position it as a promising candidate for continued investigation in drug discovery programs.